Cas no 324541-01-7 (4-bis(2-chloroethyl)sulfamoyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-bis(2-chloroethyl)sulfamoyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 324541-01-7
• MF: C₂₆H₂₃Cl₂N₃O₄S₂
• MW: 576.514521837235
• CID: 6070341
• PubChem ID: 5065174
• Update Time: 2025-05-25

4-bis(2-chloroethyl)sulfamoyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-chloroethyl)sulfamoyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide
• Benzamide, 4-[[bis(2-chloroethyl)amino]sulfonyl]-N-[4-(4-phenoxyphenyl)-2-thiazolyl]-
• 4-(N,N-bis(2-chloroethyl)sulfamoyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide
• 4-[bis(2-chloroethyl)sulfamoyl]-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]benzamide
• F0098-0026
• 324541-01-7
• AKOS003626907

• Inchi： 1S/C26H23Cl2N3O4S2/c27-14-16-31(17-15-28)37(33,34)23-12-8-20(9-13-23)25(32)30-26-29-24(18-36-26)19-6-10-22(11-7-19)35-21-4-2-1-3-5-21/h1-13,18H,14-17H2,(H,29,30,32)
• InChI Key： HLIQMCBBUBTZQA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC3=CC=CC=C3)C=C2)=CS1)(=O)C1=CC=C(S(N(CCCl)CCCl)(=O)=O)C=C1

Computed Properties

• Exact Mass: 575.0507040g/mol
• Monoisotopic Mass: 575.0507040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• pka: 6.51±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-bis(2-chloroethyl)sulfamoyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-bis(2-chloroethyl)sulfamoyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 324541-01-7)

4-bis(2-chloroethyl)sulfamoyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 324541-01-7, represents a sophisticated molecular structure that combines several functional groups, making it a promising candidate for various therapeutic applications. The presence of a sulfamoyl group and a thiazole moiety in its molecular framework suggests potential biological activities that are currently under extensive investigation.

The compound's structure features a benzamide core substituted with a 4-(4-phenoxyphenyl) group, which enhances its complexity and diversity in biological interactions. The 4-phenoxyphenyl moiety is particularly noteworthy as it introduces a phenolic group that can participate in hydrogen bonding and other forms of molecular recognition, which are crucial for drug-receptor interactions. This feature makes the compound an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

The sulfamoyl group, another key feature of this compound, is known for its role in various pharmacological mechanisms. Sulfamoyl compounds have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the sulfamoyl group in this compound, linked to the bis(2-chloroethyl) chain, suggests potential effects on enzyme inhibition and signal transduction pathways. These attributes make 4-bis(2-chloroethyl)sulfamoyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide a valuable asset in the search for novel therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Thiazole rings are found in numerous bioactive molecules and have been implicated in various physiological processes. The incorporation of a thiazole ring into the benzamide core of this compound not only adds to its structural complexity but also opens up possibilities for unique pharmacological interactions. The thiazole moiety can interact with biological targets in ways that differ from other heterocyclic compounds, providing a new avenue for drug discovery.

The combination of these structural elements—sulfamoyl, thiazole, and phenoxyphenyl groups—makes 4-bis(2-chloroethyl)sulfamoyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide a multifaceted compound with potential applications across multiple therapeutic areas. Current research is focusing on exploring its pharmacological profile, particularly in the context of cancer therapy and inflammatory diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in these conditions.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the sulfamoyl group and the subsequent functionalization of the benzamide core are critical steps that require careful optimization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to achieve the desired molecular architecture. These synthetic strategies not only highlight the complexity of the compound but also underscore the expertise required to produce it on an industrial scale.

Evaluation of the compound's pharmacokinetic properties is essential to determine its suitability for clinical applications. Studies have begun to investigate its solubility, stability, and metabolic pathways. These parameters are crucial for assessing how the compound behaves within the body and whether it can be effectively delivered to target sites. Additionally, toxicological studies are being conducted to evaluate any potential side effects or adverse reactions associated with its use.

The potential applications of 4-bis(2-chloroethyl)sulfamoyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide extend beyond traditional pharmaceutical uses. Researchers are exploring its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for drug development programs. The structural diversity offered by this compound makes it a versatile tool for medicinal chemists seeking to design novel therapeutics.

In conclusion, 4-bis(2-chloroethyl)sulfamoyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 324541-01-7) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features—sulfamoyl, thiazole, and phenoxyphenyl groups—make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover its biological activities and pharmacokinetic properties, this compound is poised to play a crucial role in the development of new treatments for complex diseases.